![molecular formula C18H14FN3O3 B2543105 4-(2-(5-(4-Fluorophenyl)isoxazol-3-yl)acetamido)benzamide CAS No. 953228-73-4](/img/structure/B2543105.png)
4-(2-(5-(4-Fluorophenyl)isoxazol-3-yl)acetamido)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of isoxazole derivatives has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant . The literature survey revealed that the substitution of various groups on the isoxazole ring imparts different activity .Molecular Structure Analysis
The molecular structure of 4-(2-(5-(4-Fluorophenyl)isoxazol-3-yl)acetamido)benzamide is characterized by a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom at adjacent positions .Chemical Reactions Analysis
The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant . The literature survey revealed that the substitution of various groups on the isoxazole ring imparts different activity .Scientific Research Applications
Antifungal Activity
The isoxazole ring system has been explored for its antifungal properties. For instance, Liu et al. synthesized a series of 2-(5-methyl-3-(4-chloro/trifluoromethylphenyl)isoxazol-4-yl)-5-arylamino-1,3,4-oxadiazoles and tested them for in vitro antifungal activities against B. cinerea and R. cerealis using the mycelium growth rate method .
Anti-Inflammatory and Analgesic Effects
Certain isoxazole derivatives exhibit anti-inflammatory and analgesic activities. Notably, compounds like (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide have demonstrated these effects .
Anticancer Potential
Isoxazoles have been investigated as potential anticancer agents. Researchers have explored various substitutions on the isoxazole ring to modulate their activity. Although specific studies on 4-(2-(5-(4-Fluorophenyl)isoxazol-3-yl)acetamido)benzamide are limited, its structural features suggest potential in this field .
Antimicrobial Properties
Isoxazole derivatives have shown promise as antimicrobial agents. Siddiqui et al. and Basha et al. reported the antimicrobial activity of certain isoxazole compounds .
Antiviral Applications
While specific data on 4-(2-(5-(4-Fluorophenyl)isoxazol-3-yl)acetamido)benzamide are scarce, isoxazoles in general have been investigated for their antiviral potential .
Other Activities
The isoxazole scaffold has also been associated with anticonvulsant, antidepressant, and immunosuppressant effects. Further research is needed to explore these aspects for our compound of interest .
Mechanism of Action
Target of Action
Isoxazole derivatives, which include this compound, have been found to possess a wide spectrum of biological activities and therapeutic potential .
Mode of Action
It is known that the isoxazole ring in the compound can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Isoxazole derivatives have been found to impact a variety of biological pathways, leading to diverse downstream effects .
Result of Action
Isoxazole derivatives have been found to exhibit a range of biological activities, suggesting that they can induce various molecular and cellular changes .
properties
IUPAC Name |
4-[[2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN3O3/c19-13-5-1-11(2-6-13)16-9-15(22-25-16)10-17(23)21-14-7-3-12(4-8-14)18(20)24/h1-9H,10H2,(H2,20,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZKQQIVNDZTOFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NO2)CC(=O)NC3=CC=C(C=C3)C(=O)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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